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This technical support center provides troubleshooting guidance for common errors

encountered during the installation of R packages. While the focus is on providing a robust

framework for any package installation, we will use a hypothetical package, "MPAC," as an

illustrative example.

Frequently Asked Questions (FAQs)
Q1: I'm trying to install an R package, but the installation fails with a message about a 'non-

zero exit status'. What does this mean?

A "non-zero exit status" is a generic error message indicating that the installation process did

not complete successfully. This can be due to a variety of reasons, including missing system

dependencies, compilation errors, or problems with package dependencies.[1] To diagnose the

specific cause, you will need to examine the more detailed error messages that precede this

final status update.

Q2: My installation fails with an error message stating that a dependency package is not

available. How can I resolve this?

This error typically means that a package required by the one you are trying to install is not

available on the default repositories (like CRAN) or that you have a version conflict.[2][3] Here

are some steps to take:
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Check for Typos: Ensure the package name is spelled correctly in your install.packages()

command.[4]

Specify Repositories: Some packages are hosted on repositories other than CRAN, such as

Bioconductor or a developer's GitHub page. You may need to specify the correct repository

in your installation command.[3]

Manual Installation of Dependencies: You can try to install the problematic dependency

package manually before attempting to install the main package again.[5]

Check for Version Conflicts: The error message might indicate that a specific version of a

dependency is required. You may need to install a specific version of the dependency

package.[2]

Q3: I'm working on a Linux system and encountering errors related to missing libraries like

libcurl or libxml2. How do I fix this?

These errors indicate that your system is missing necessary development libraries that the R

package needs to compile correctly.[1] You will need to install these libraries using your

system's package manager. For example, on a Debian-based system (like Ubuntu), you would

use apt-get:

The specific library names will be mentioned in the R error message.

Common Installation Errors and Solutions
Here is a summary of common R package installation errors and their troubleshooting steps.
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Error Message Pattern Common Cause Recommended Solution

ERROR: dependencies ‘X’, ‘Y’

are not available for package

‘Z’

Missing or unavailable

dependency packages.

Manually install the missing

dependencies

(install.packages("X")). Check

for typos in the package name.

Specify the correct repository if

the package is not on CRAN.

make: *** [file.o] Error 1 or

gfortran: command not found
Missing compiler or build tools.

On Windows, install Rtools. On

macOS, install the Xcode

command-line tools. On Linux,

install the r-base-dev package

or equivalent for your

distribution.[6]

Permission denied
Lack of write permissions to

the R library directory.

Run R or your R IDE with

administrator/sudo privileges.

[5] Alternatively, create a user-

specific library path where you

have write permissions.

package ‘X’ is not available (for

R version x.y.z)

The package is not compatible

with your current R version.

Check the package

documentation for R version

requirements. You may need

to update your R installation or

install an older version of the

package.

Could not find function

"install_github"

The devtools package is not

installed or loaded.

Install and load the devtools

package:

install.packages("devtools")

followed by library(devtools).

Fatal error: cannot open file

'C:\Users\Your Name...'

Whitespace in the file path can

sometimes cause issues,

especially with

devtools::install_github.

Try installing the package with

the --no-test-load argument.[7]
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Troubleshooting Workflow
The following diagram illustrates a general workflow for troubleshooting R package installation

errors.
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Caption: A flowchart for troubleshooting R package installation.
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Understanding Package Dependencies
Many R packages rely on other packages to function correctly. These are called dependencies.

The following diagram illustrates the dependency relationship for a hypothetical "MPAC"

package.

Hypothetical MPAC Package Dependencies

MPAC
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Caption: Dependency graph for the hypothetical MPAC package.

By systematically working through these troubleshooting steps and understanding the nature of

the installation errors, researchers can overcome most common hurdles in setting up their R

environment for their scientific work.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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